Cas no 384793-18-4 (Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate)

• Product Name: Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate
• CAS No: 384793-18-4
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• MDL: MFCD21170352
• CID: 1489585
• PubChem ID: 11369765
• Update Time: 2025-05-26

Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-bromo-4-fluorophenyl)carbamate
• (2-bromo-4-fluorophenyl)-carbamic acid tert-butyl ester
• (2-bromo-4-fluoro-phenyl)-carbamic acid tert-butyl ester
• AGN-PC-007QDO
• TERT-BUTYL (2-BROMO-4-FLUOROPHENYL)CARBAMATE
• Carbamic acid, (2-bromo-4-fluorophenyl)-, 1,1-dimethylethyl ester
• (2-bromo-4-fluorophenyl)carbamic acid tert-butyl ester
• AKOS014476356
• (2-bromo-4-fluorophenyl)-carbamic acid tert-butyl ester; (2-bromo-4-fluoro-phenyl)-carbamic acid tert-butyl ester; AGN-PC-007QDO; TERT-BUTYL (2-BROMO-4-FLUOROPHENYL)CARBAMATE; Carbamic acid, (2-bromo-4-fluorophenyl)-, 1,1-dimethylethyl ester; (2-bromo-4-fluorophenyl)carbamic acid tert-butyl ester; AKOS014476356;
• 1-(Boc-amino)-2-bromo-4-fluorobenzene
• EN300-191511
• SCHEMBL16692867
• DB-173357
• TERT-BUTYL(2-BROMO-4-FLUOROPHENYL)CARBAMATE
• AS-39204
• DTXSID00463853
• 384793-18-4
• MFCD21170352
• CS-0210410
• Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate

• MDL： MFCD21170352
• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)14-9-5-4-7(13)6-8(9)12/h4-6H,1-3H3,(H,14,15)
• InChI Key： KZKKPWHZRLYHGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate

Recent Advances in the Synthesis and Applications of Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate (CAS: 384793-18-4)

Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate (CAS: 384793-18-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed literature and industry reports.

The compound has garnered attention due to its role as a precursor in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate in the multi-step synthesis of a potent EGFR inhibitor, showcasing its utility in targeted cancer treatments. The study reported a yield optimization of over 85% under mild reaction conditions, emphasizing the compound's stability and scalability for industrial applications.

In addition to its pharmaceutical applications, recent research has explored its use in agrochemicals. A 2024 report in the ACS Agricultural Science & Technology journal detailed the compound's incorporation into a new class of herbicides with enhanced selectivity and reduced environmental toxicity. The study highlighted the compound's ability to act as a building block for modifying the herbicidal activity of phenylurea derivatives, offering a sustainable alternative to traditional agrochemicals.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate. A recent publication in Organic Process Research & Development described a palladium-catalyzed coupling reaction that significantly reduces byproduct formation and increases overall yield. This methodological innovation addresses previous challenges related to purity and cost-effectiveness, making the compound more accessible for large-scale applications.

Looking ahead, the compound's potential extends to material science, with preliminary studies suggesting its utility in the synthesis of organic semiconductors. Researchers are investigating its electron-withdrawing properties and stability under various conditions, which could pave the way for its use in optoelectronic devices. These interdisciplinary applications underscore the compound's versatility and its growing importance in both academic and industrial research.

In conclusion, Tert-Butyl (2-Bromo-4-Fluorophenyl)Carbamate (CAS: 384793-18-4) continues to be a focal point in chemical and biomedical research. Its diverse applications, coupled with recent synthetic advancements, position it as a valuable tool for developing next-generation therapeutics, agrochemicals, and materials. Future research is expected to further expand its utility, particularly in emerging fields such as precision medicine and green chemistry.